Cas no 113100-63-3 (1H-Pyrazole-4-carbonylchloride, 3-methyl-1-(2-propen-1-yl)-)

1H-Pyrazole-4-carbonylchloride, 3-methyl-1-(2-propen-1-yl)- structure
113100-63-3 structure
Product Name:1H-Pyrazole-4-carbonylchloride, 3-methyl-1-(2-propen-1-yl)-
CAS No:113100-63-3
MF:C8H9ClN2O
MW:184.62286067009
CID:130047
PubChem ID:15616730
Update Time:2025-04-19

1H-Pyrazole-4-carbonylchloride, 3-methyl-1-(2-propen-1-yl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-4-carbonylchloride, 3-methyl-1-(2-propen-1-yl)-
    • 1H-Pyrazole-4-carbonyl chloride, 3-methyl-1-(2-propenyl)- (9CI)
    • 3-methyl-1-prop-2-enylpyrazole-4-carbonyl chloride
    • 113100-63-3
    • DTXSID10575779
    • 1-Allyl-3-methyl-1H-pyrazole-4-carbonyl chloride
    • 3-Methyl-1-(prop-2-en-1-yl)-1H-pyrazole-4-carbonyl chloride
    • SCHEMBL3063888
    • Inchi: 1S/C8H9ClN2O/c1-3-4-11-5-7(8(9)12)6(2)10-11/h3,5H,1,4H2,2H3
    • InChI Key: ZSRDIHHMXULAOH-UHFFFAOYSA-N
    • SMILES: ClC(C1=CN(CC=C)N=C1C)=O

Computed Properties

  • Exact Mass: 184.04047
  • Monoisotopic Mass: 184.0403406g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 196
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 34.9Ų

Experimental Properties

  • PSA: 34.89
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